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Compound of Interest

Compound Name: Acetoxyacetone

Cat. No.: B129841

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Acetoxyacetone, including detailed personal protective equipment
(PPE) requirements, step-by-step operational protocols, and proper disposal plans.

Essential Safety and Physical Properties

A thorough understanding of a chemical's properties is the foundation of safe handling.
Acetoxyacetone is a combustible liquid that can cause skin and serious eye irritation.[1][2] It is
also harmful if swallowed or inhaled.[1] Adherence to proper safety protocols is crucial to
mitigate these risks.
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Property Value Source

Synonyms Acetonyl acetate [11[3]

Appearance Light yellow to amber liquid [1][2]

Odor Aromatic, Nutty [11[2]

- _ 174-179 °C/ 345.2-354.2 °F @

Boiling Point [1][3]

760 mmHg
_ 71-75 °C / 160-167 °F (closed

Flash Point [11[3]
cup)

Specific Gravity 1.075 g/mL at 20 °C [11[3]

Vapor Pressure 1 mmHg @ 20 °C [11[2]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is a critical line of defense against chemical
exposure. The following PPE is mandatory when handling Acetoxyacetone.
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PPE Category Item Specification

Must be worn at all times to

S prevent eye contact. A face
] Safety glasses with side- ) ]
Eye & Face Protection ) shield may be required for
shields or goggles N
larger quantities or when there

is a risk of splashing.[4]

The specific glove material
should be selected based on
) ] ] penetration times and
Hand Protection Chemical-resistant gloves )
degradation rates. Consult the
glove manufacturer's

compatibility data.[4][5]

A standard lab coat should be
worn to prevent skin contact.
[4][5] For larger scale

Body Protection Laboratory coat operations, additional
protective clothing like a
solvent-resistant apron may be

necessary.[6]

Use in a well-ventilated area. If
) ) Type ABEK (EN14387) vapors are generated and
Respiratory Protection ) ] ] S
respirator filter or equivalent ventilation is inadequate, a

respirator is necessary.[3]

Experimental Protocol: Safe Handling of
Acetoxyacetone

This protocol outlines the procedural steps for safely using Acetoxyacetone in a laboratory
setting.

1. Engineering Controls and Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of vapors.[4]
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Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1][5]

Eliminate all potential ignition sources, such as open flames, hot surfaces, and sparks, as
Acetoxyacetone is a combustible liquid.[1]

Post "No Smoking" signs in the handling and storage areas.[7]

. Handling Procedure:

Wear the mandatory personal protective equipment as specified in the table above.

Avoid contact with skin and eyes.[1] Do not breathe mist, vapors, or spray.[1]

Ground and bond containers when transferring the liquid to prevent static discharge.[5][7]

Use only non-sparking tools during handling and transfer.[5][6]

. Storage:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[1]

[7]

Keep the container tightly closed when not in use.[1][6]

Store away from incompatible materials, such as strong oxidizing agents.[1]

. Spill Response:

In the event of a spill, immediately evacuate the area.

Remove all sources of ignition.[3]

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

[6]

Collect the absorbed material and place it in a designated, labeled, and sealed container for
disposal.[7]
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o For large spills, contact your institution's environmental health and safety department.

Disposal Plan

Proper disposal of Acetoxyacetone and its waste is crucial to protect the environment and
comply with regulations.

o Waste Collection: Collect all waste material containing Acetoxyacetone in a clearly labeled,
sealed, and appropriate container.[4][9] Do not mix with other waste streams.[4]

» Disposal Method: Acetoxyacetone is considered hazardous waste.[9] Disposal must be
carried out by a licensed hazardous waste disposal facility.[9][10][11] Do not dispose of
Acetoxyacetone down the drain or in regular trash.[12]

o Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent.
The rinsate should be collected and disposed of as hazardous waste.

Workflow for Safe Handling of Acetoxyacetone
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Caption: Workflow for the safe handling of Acetoxyacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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